Cas no 2680669-36-5 (1-tert-butyl 3-methyl 5-bromo-2,3-dihydro-1H-indole-1,3-dicarboxylate)

• Product Name: 1-tert-butyl 3-methyl 5-bromo-2,3-dihydro-1H-indole-1,3-dicarboxylate
• CAS No: 2680669-36-5
• MF: C₁₅H₁₈BrNO₄
• MW: 356.211723804474
• CID: 6376887
• PubChem ID: 165935431
• Update Time: 2025-10-30

1-tert-butyl 3-methyl 5-bromo-2,3-dihydro-1H-indole-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2680669-36-5
• EN300-28299245
• 1-tert-butyl 3-methyl 5-bromo-2,3-dihydro-1H-indole-1,3-dicarboxylate

• Inchi： 1S/C15H18BrNO4/c1-15(2,3)21-14(19)17-8-11(13(18)20-4)10-7-9(16)5-6-12(10)17/h5-7,11H,8H2,1-4H3
• InChI Key： QQOOTTKHVVVIPZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(=O)OC)CN2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 355.04192g/mol
• Monoisotopic Mass: 355.04192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.8Ų

Additional information on 1-tert-butyl 3-methyl 5-bromo-2,3-dihydro-1H-indole-1,3-dicarboxylate

Introduction to 1-tert-butyl 3-methyl 5-bromo-2,3-dihydro-1H-indole-1,3-dicarboxylate (CAS No. 2680669-36-5)

1-tert-butyl 3-methyl 5-bromo-2,3-dihydro-1H-indole-1,3-dicarboxylate, identified by the CAS number 2680669-36-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole derivatives family, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of 1-tert-butyl 3-methyl 5-bromo-2,3-dihydro-1H-indole-1,3-dicarboxylate, including its tertiary butyl and methyl substituents, as well as the bromine atom at the 5-position, contribute to its unique chemical properties and reactivity. These structural elements not only influence its solubility and stability but also play a crucial role in modulating its biological interactions.

The indole core of 1-tert-butyl 3-methyl 5-bromo-2,3-dihydro-1H-indole-1,3-dicarboxylate is a well-documented scaffold in drug discovery, with numerous derivatives exhibiting pharmacological effects ranging from antimicrobial to anticancer properties. The presence of carboxyl groups at the 1 and 3 positions enhances the compound's ability to engage with biological targets such as enzymes and receptors. This structural design allows for further functionalization, making it a valuable intermediate in the synthesis of more complex pharmacophores.

In recent years, there has been a surge in research focusing on indole derivatives due to their potential in addressing various diseases. One of the most compelling areas of investigation has been their role in modulating immune responses and inflammation. Studies have shown that certain indole derivatives can interact with immune cells and signaling pathways, leading to novel therapeutic strategies for autoimmune disorders and chronic inflammatory conditions. 1-tert-butyl 3-methyl 5-bromo-2,3-dihydro-1H-indole-1,3-dicarboxylate has been explored as a candidate molecule in these studies, demonstrating promising preclinical results in models of inflammation.

Another significant area of research involves the use of indole derivatives as anticancer agents. The bromine substituent in 1-tert-butyl 3-methyl 5-bromo-2,3-dihydro-1H-indole-1,3-dicarboxylate enhances its ability to undergo electrophilic aromatic substitution reactions, which can be exploited in designing molecules that target cancer cell proliferation and survival pathways. Preliminary experiments have indicated that this compound can induce apoptosis in certain cancer cell lines while exhibiting minimal toxicity towards healthy cells. This selective toxicity is a critical factor in evaluating the potential of a drug candidate for clinical development.

The synthesis of 1-tert-butyl 3-methyl 5-bromo-2,3-dihydro-1H-indole-1,3-dicarboxylate involves multi-step organic transformations that highlight the synthetic versatility of indole derivatives. The introduction of the tertiary butyl group at the 1-position and the methyl group at the 3-position requires careful control over reaction conditions to ensure high yield and purity. Additionally, the bromination at the 5-position must be performed under conditions that prevent unwanted side reactions, such as over-bromination or degradation of the indole core. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have been employed to achieve these transformations efficiently.

The pharmacokinetic properties of 1-tert-butyl 3-methyl 5-bromo-2,3-dihydro-1H-indole-1,3-dicarboxylate are also subjects of intense investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its suitability for therapeutic use. Studies have begun to explore the impact of the bulky tert-butyl group on metabolic stability and the influence of the bromine atom on blood-brain barrier penetration. These insights are crucial for optimizing dosing regimens and predicting potential drug-drug interactions.

In conclusion,1-tert-butyl 3-methyl 5-bromo-2,3-dihydro-1H-indole-1,3-dicarboxylate (CAS No. 2680669-36-5) represents a promising lead compound in pharmaceutical research due to its unique structural features and demonstrated biological activity. Its potential applications in modulating immune responses and combating cancer make it an attractive candidate for further development. As research continues to uncover new therapeutic targets and synthetic strategies，this compound is poised to play a significant role in advancing treatments for various diseases.